3-[(2-methylbenzyl)thio]-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(2-methylphenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C10H12N4S/c1-8-4-2-3-5-9(8)6-15-10-13-12-7-14(10)11/h2-5,7H,6,11H2,1H3
• InChI Key: UVAUEHMNFBWZNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=CN2N
• Molecular Formula: C10H12N4S
• Molecular Weight: 220.30 g/mol

Description

Synthesis Analysis

The synthesis of triazole derivatives typically involves cyclization reactions among various precursors. For example, triazole compounds can be synthesized via the reaction of 1,3,4-oxadiazoles with aliphatic or aromatic primary amines without any solvent, as demonstrated in the synthesis of similar triazole compounds. These processes are characterized by methods such as 1H NMR, IR, and Mass spectroscopy, ensuring the identification and characterization of the synthesized compounds (Kaneria et al., 2016).

Molecular Structure Analysis

The structural analysis of triazole derivatives, including the determination of their crystal structure, can be accomplished through techniques like single-crystal X-ray diffraction. This allows for the detailed elucidation of the molecular geometry, including bond lengths and angles, which are critical for understanding the compound's chemical behavior (叶姣 et al., 2015).

Chemical Reactions and Properties

Triazole derivatives engage in a variety of chemical reactions, forming complex structures with potential biological activities. Their reactivity includes the formation of 1,3,4-thiadiazoles, oxadiazoles, and further derivatization to introduce different functional groups, which significantly influence their chemical properties and biological activities (Daoud & Ismmaeel, 2013).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, of triazole derivatives can be influenced by their molecular structure and substituents. These properties are essential for their application in different fields, including medicinal chemistry and materials science.

Chemical Properties Analysis

The chemical properties of triazole derivatives, including their acidity, basicity, and reactivity towards various reagents, are pivotal in their applications. These properties are determined by the electronic structure of the triazole ring and the nature of substituents attached to it. For instance, the electronic properties and reactivity of triazole derivatives have been extensively studied using computational methods like DFT calculations, providing insights into their potential as corrosion inhibitors and in other applications (Srivastava et al., 2016).